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Compound of Interest

Compound Name: Boc-Tdf-OH

Cat. No.: B2444152

Disclaimer: This document provides a summary of safety and handling guidelines for Boc-Tdf-
OH (N-tert-Butoxycarbonyl-4,4,4-trifluoro-L-threonine), a fluorinated amino acid derivative
commonly utilized by researchers, scientists, and drug development professionals. The
information herein is compiled from available safety data for structurally related compounds. No
specific Safety Data Sheet (SDS) for Boc-Tdf-OH was publicly available at the time of this
writing. Therefore, all personnel must exercise caution and handle this substance in a
controlled laboratory environment, adhering to all institutional and governmental safety
regulations.

Chemical and Physical Properties

While specific experimental data for Boc-Tdf-OH is limited, the following table summarizes key
physical and chemical properties based on available information for Boc-L-TfThr-OH and
related compounds. This data is essential for the proper design of experiments and for risk
assessment in the laboratory.
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Property Data Source

(2S,3S)-2-((tert-

. butoxycarbonyl)amino)-4,4,4-
Chemical Name _ _ N/A
trifluoro-3-hydroxybutanoic

acid
Synonyms Boc-L-TfThr-OH N/A
CAS Number 920314-22-3 N/A
Molecular Formula CoH14F3NOs N/A
Molecular Weight 273.21 g/mol N/A

) ) ) General observation for similar
Appearance White to off-white solid
compounds
Soluble in organic solvents
N such as methanol, ethanol,

Solubility ) ]

and dimethyl sulfoxide

(DMSO). Insoluble in water.

Not available. For the related
Melting Point Boc-L-threonine, the melting

point is 89-92°C.
Storage Temperature 2-8°C N/A

Hazard Identification and Safety Precautions

Based on the safety data sheets of similar Boc-protected amino acids and fluorinated organic
compounds, Boc-Tdf-OH should be handled with care. The primary hazards are associated
with inhalation, skin and eye contact, and ingestion.

General Hazards:
e Inhalation: May cause respiratory tract irritation.

o Skin Contact: May cause skin irritation.
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o Eye Contact: May cause serious eye irritation.
e Ingestion: May be harmful if swallowed.

Precautionary Measures:

Category Precaution

Wear appropriate protective gloves (e.g., nitrile),

Personal Protective Equipment (PPE) clothing, and safety glasses with side shields or

goggles.

] ) Use only in a well-ventilated area, preferably
Engineering Controls o _
within a chemical fume hood.

_ Wash hands thoroughly after handling. Do not
Hygiene ) i
eat, drink, or smoke in the laboratory.

Experimental Protocols: Safe Handling Workflow

The following section details a generalized experimental protocol for the safe handling of Boc-
Tdf-OH in a laboratory setting. This workflow is designed to minimize exposure and ensure the
integrity of the compound.

Materials:

e Boc-Tdf-OH solid

o Appropriate organic solvent (e.g., methanol, DMSO)
e Spatula

e Weighing paper/boat

» Volumetric flask or reaction vessel

e Magnetic stir bar and stir plate (if applicable)

e Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
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Procedure:

e Preparation: Don all required PPE before entering the designated handling area (chemical
fume hood).

» Weighing: Carefully weigh the desired amount of Boc-Tdf-OH using a clean spatula and
weighing paper/boat. Avoid creating dust.

o Transfer: Transfer the weighed solid to the appropriate volumetric flask or reaction vessel.

e Solubilization: Add the chosen solvent to the vessel. If necessary, use a magnetic stir bar
and stir plate to facilitate dissolution.

o Storage of Solution: If the prepared solution is not for immediate use, store it in a tightly
sealed container at the recommended storage temperature (2-8°C).

» Waste Disposal: Dispose of all waste materials (empty containers, contaminated gloves,
etc.) in accordance with local, state, and federal regulations for chemical waste.

» Decontamination: Clean the work area and any used equipment thoroughly after the
procedure.
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Safe Handling Workflow for Boc-Tdf-OH

Preparation

Don Personal Protective Equipment (PPE)

Handling (invFume Hood)

Weigh Boc-Tdf-OH

:

Transfer to Vessel

:

Add Solvent & Dissolve

Post-Handling
4

Use or Store Solution

'

Dispose of Waste

'

Decontaminate Work Area
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Boc-Tdf-OH Hazard Mitigation

Potential Hazards

@@@@

Mltlgatlon Strategles

Work in Fume Hood Wear Gloves & Lab Coat Wear Safety Goggles No Food/Drink in Lab

Click to download full resolution via product page

 To cite this document: BenchChem. [Boc-Tdf-OH: A Technical Guide to Safe Handling and
Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444152#boc-tdf-oh-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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